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Compound of Interest

Compound Name: 4-Chlorophenylacetic acid

Cat. No.: B131930

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Chlorophenylacetic acid (4-CPA), a chlorinated derivative of phenylacetic acid, has
garnered attention for its potential therapeutic applications, including as an antitumor agent.
This technical guide provides a comprehensive overview of the current toxicological data on 4-
CPA to support its evaluation for drug development. The available data indicates that 4-CPA
possesses moderate acute toxicity. Its primary mechanism of action appears to be the inhibition
of aromatase and interference with estrogen signaling pathways. While comprehensive data on
chronic, reproductive, and developmental toxicity for 4-CPA is limited, information from
structurally related compounds such as 2,4-dichlorophenoxyacetic acid (2,4-D) and 2-methyl-4-
chlorophenoxyacetic acid (MCPA) offers valuable insights into its potential long-term effects.
Further targeted studies are warranted to fully characterize the safety profile of 4-
Chlorophenylacetic acid.

Chemical and Physical Properties
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Property Value

CAS Number 1878-66-6

Molecular Formula CsH7CIO2

Molecular Weight 170.59 g/mol

Appearance White to off-white crystalline powder
Melting Point 102-105 °C

Solubility Soluble in ethanol

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)

While specific toxicokinetic studies for 4-Chlorophenylacetic acid are not extensively detailed
in the public domain, general principles of absorption, distribution, metabolism, and excretion
(ADME) for chlorophenoxy acids can be inferred. These compounds are generally well-
absorbed orally, distributed to various tissues, metabolized in the liver, and excreted primarily
via the urine.[1][2][3] The following diagram illustrates a generalized workflow for a
toxicokinetics study.
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General Toxicokinetics Study Workflow
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Interference of 4-CPA with Estrogen Signaling
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Proposed Apoptotic Pathway Induced by 4-CPA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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